N-Nitrosodiethylamine

• CAS No.: 55-18-5
• Product Name: N-Nitrosodiethylamine
• Molecular Formula: C4H10N2O
• Molecular Weight: 102.14 g/mol
• IUPAC Name: N,N-diethylnitrous amide
• Standard InChI: InChI=1S/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H3
• Standard InChIKey: WBNQDOYYEUMPFS-UHFFFAOYSA-N
• SMILES: CCN(CC)N=O
• Canonical SMILES: CCN(CC)N=O
• Boiling Point: 351 °F at 760 mm Hg (NTP, 1992); 176.9 °C; 172 °C; 351°F
• Colorform: Yellow oil; Slightly yellow liquid
• Density: 0.9422 at 68 °F (NTP, 1992); 0.9422 g/ cu cm at 20 °C; 0.9422
• Flash Point: 145 °F (NTP, 1992); 145°F
• Physical Description: N-nitrosodiethylamine is a clear slightly yellow liquid. Boiling point 175-177°C. Can reasonably be anticipated to be a carcinogen. Used as a gasoline and lubricant additive and as an antioxidant and stabilizer in plastics.; Clear slightly yellow liquid.
• Description: N-Nitrosodiethylamine is a synthetic light-sensitive, volatile, clear yellow oil that is soluble in water, lipids, and other organic solvents. It is used as gasoline and lubricant additive, antioxidant, and stabilizer for industry materials. When heated to decomposition, N-nitrosodiethylamine emits toxic fumes of nitrogen oxides. N-Nitrosodiethylamine affects DNA integrity, probably by alkylation, and is used in experimental research to induce liver tumorigenesis. It is considered to be reasonably anticipated to be a human carcinogen. (NCI05); N-nitrosodiethylamine is a clear slightly yellow liquid. Boiling point 175-177°C. Can reasonably be anticipated to be a carcinogen. Used as a gasoline and lubricant additive and as an antioxidant and stabilizer in plastics.; N-nitrosodiethylamine is a nitrosamine that is N-ethylethanamine substituted by a nitroso group at the N-atom. It has a role as a mutagen, a hepatotoxic agent and a carcinogenic agent.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 1.04 M; In water, 106,000 mg/L at 24 °C; Soluble in water; Soluble in ethanol, ethyl ether; slightly soluble in chloroform; Soluble in alcohol, ether; Soluble in organic solvents and lipids
• Synonyms: N-Ethyl-N-nitrosoethanamine; DEN; DENA; Diethylnitrosamide; Diethylnitrosamine; Diethylnitrosoamine; N,N-Diethylnitrosoamine; N-Ethyl-N-nitrosoethanamine; N-Nitroso-N,N-diethylamine; NDEA; NSC 132; Nitrosodiethylamin
• Vapor Pressure: 5.7 mm Hg at 77 °F ; 8.8 mm Hg at 94.1° F (NTP, 1992); 0.86 mmHg; 0.86 mm Hg at 20 °C; 5.7 mmHg
• PubChem Compound: 5921
• Last Modified: Nov 11 2021